Cas no 18824-63-0 (1,1-Dimethoxynonane)

• Product Name: 1,1-Dimethoxynonane
• CAS No: 18824-63-0
• MF: C₁₁H₂₄O₂
• MW: 188.307064056396
• MDL: MFCD00036646
• CID: 191576
• Update Time: 2025-05-20

1,1-Dimethoxynonane Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethoxynonane
• Nonanal Dimethyl Acetal
• 1,1-dimethoxy-nonane
• 1-nonanal dimethyl acetal
• Nonane,1,1-dimethoxy
• nonylaldehyde dimethylacetal
• Pelargonaldehyde Dimethyl Acetal
• Pelargonic aldehyde dimethyl acetal
• Ai3-36124
• Einecs 242-603-3
• NONANE,1,1-DIMETHOXY-
• 1,1-Dimethoxynonane Nonyl Aldehyde Dimethyl Acetal Pelargonaldehyde Dimethyl Acetal
• Nonyl Aldehyde Dimethyl Acetal
• Pelargonaldehyde dimethylacetal
• Nonane, 1,1-dimethoxy-
• n-Nonanal dimethyl acetal
• R293HT233N
• 1,1-Dimethoxynonane #
• 1,1-Dimethoxynonane, 9CI
• LYLVOCPDQAOQKL-UHFFFAOYSA-N
• AB1006154
• N0915
• Nonane, 1,1-dimet

• MDL： MFCD00036646
• Inchi： 1S/C11H24O2/c1-4-5-6-7-8-9-10-11(12-2)13-3/h11H,4-10H2,1-3H3
• InChI Key： LYLVOCPDQAOQKL-UHFFFAOYSA-N
• SMILES： CCCCCCCCC(OC)OC

Computed Properties

• Exact Mass: 188.17800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 90.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.1
• Topological Polar Surface Area: 18.5

Experimental Properties

• Color/Form: Colorless clear liquid with fresh fruit flavor
• Density: 0.843
• Boiling Point: 88°C/20mmHg(lit.)
• Flash Point: 55 ºC
• Refractive Index: 1.4180 to 1.4220
• PSA: 18.46000
• LogP: 3.35590
• FEMA: 4367 | NONANAL DIMETHYL ACETAL
• Solubility: Insoluble in water, soluble in ethanol, soluble in organic solvents

1,1-Dimethoxynonane Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 1,1-Dimethoxynonane

1,1-Dimethoxynonane: A Comprehensive Overview

1,1-Dimethoxynonane, also known by its CAS number 18824-63-0, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the class of ethers and is characterized by its nonane backbone with two methoxy groups attached to the first carbon atom. The structure of 1,1-dimethoxynonane makes it a versatile molecule with interesting chemical and physical properties.

The synthesis of 1,1-dimethoxynonane typically involves the reaction of nonanol with methanol in the presence of an acid catalyst, such as sulfuric acid. This reaction is a classic example of an etherification process, where the hydroxyl group of nonanol reacts with methanol to form the ether linkage. The reaction conditions are optimized to ensure high yields and purity of the product. Recent studies have explored alternative catalysts and reaction conditions to improve the efficiency of this synthesis process, making it more environmentally friendly and cost-effective.

1,1-Dimethoxynonane exhibits several unique physical properties that make it suitable for various applications. It has a relatively high boiling point, which is attributed to the strong intermolecular hydrogen bonding between the ether groups. This property makes it useful as a solvent in certain industrial processes where high-temperature stability is required. Additionally, the compound is relatively stable under normal conditions, although it can undergo oxidation reactions under specific circumstances.

In terms of chemical reactivity, 1,1-dimethoxynonane is known to undergo nucleophilic substitution reactions due to the electron-rich nature of the ether oxygen atoms. This reactivity has been exploited in recent studies to develop new synthetic pathways for complex organic molecules. For instance, researchers have used 1,1-dimethoxynonane as a precursor in the synthesis of biologically active compounds, demonstrating its potential in drug discovery and development.

The application of 1,1-dimethoxynonane extends beyond traditional chemical synthesis. Recent advancements have highlighted its use in materials science, particularly in the development of novel polymers and coatings. The ability of this compound to form stable ether linkages makes it an attractive candidate for creating high-performance materials with tailored properties such as thermal stability and mechanical strength.

In conclusion, 1,1-dimethoxynonane, with its CAS number 18824-63-0, is a compound with diverse applications and promising potential in various scientific and industrial domains. Its unique chemical structure and properties continue to drive innovative research and development efforts, ensuring its relevance in the ever-evolving field of chemistry.